Cas no 7598-36-9 ([1,1'-Bicyclohexyl]-4-carbothioamide,cis-)
7598-36-9 structure
Product Name:[1,1'-Bicyclohexyl]-4-carbothioamide,cis-
CAS No:7598-36-9
MF:C13H23NS
MW:225.393422365189
CID:575682
PubChem ID:4269331
Update Time:2025-04-19
[1,1'-Bicyclohexyl]-4-carbothioamide,cis- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Bicyclohexyl]-4-carbothioamide,cis-
- 4-cyclohexylcyclohexane-1-carbothioamide
- NSC-405081
- DTXSID20401414
- 7598-36-9
- NSC405081
-
- Inchi: 1S/C13H23NS/c14-13(15)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h10-12H,1-9H2,(H2,14,15)
- InChI Key: BTFRWQZODWICBY-UHFFFAOYSA-N
- SMILES: S=C(C1CCC(CC1)C1CCCCC1)N
Computed Properties
- Exact Mass: 225.15529
- Monoisotopic Mass: 225.15512091g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 58.1Ų
Experimental Properties
- PSA: 26.02
[1,1'-Bicyclohexyl]-4-carbothioamide,cis- Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
7598-36-9 ([1,1'-Bicyclohexyl]-4-carbothioamide,cis-) Related Products
- 42202-73-3(Cyclopentanecarbothioamide)
- 98278-52-5(2-ethylbutanethioamide)
- 156589-97-8(Cyclobutanecarbothioamide)
- 50543-85-6(adamantane-1-carbothioamide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk